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Compound of Interest

Compound Name: MTHFD2-IN-4

Cat. No.: B15623325 Get Quote

Essential Safety and Handling Guide for MTHFD2-
IN-4
This guide provides critical safety procedures and personal protective equipment (PPE)

recommendations for handling MTHFD2-IN-4, a potent MTHFD2 inhibitor used in cancer

research.[1] While a specific Safety Data Sheet (SDS) for MTHFD2-IN-4 is not publicly

available, the following guidelines are based on the safety profiles of structurally similar

compounds and established best practices for managing hazardous chemicals in a laboratory

environment.[2] Adherence to these procedures is crucial for the safety of all researchers,

scientists, and drug development professionals.

Hazard Information
Understanding the potential hazards of MTHFD2-IN-4 is the first step toward safe handling.

Based on information for a related MTHFD1 inhibitor, compounds in this class can be harmful if

swallowed and may cause serious eye irritation.[2] The following table summarizes the key

hazard information based on the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[3]
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Hazard
GHS
Classification

Pictogram Signal Word
Hazard
Statement

Acute Toxicity

(Oral)
Category 4 वार्निंग Warning

H302: Harmful if

swallowed.[3]

Eye Irritation Category 2A वार्निंग Warning

H319: Causes

serious eye

irritation.[3]

Acute Aquatic

Hazard
Category 2 कोई नहीं  (No Signal Word)

H401: Toxic to

aquatic life.[3]

Chronic Aquatic

Hazard
Category 3 कोई नहीं  (No Signal Word)

H412: Harmful to

aquatic life with

long lasting

effects.[3]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling MTHFD2-IN-4 in any form (solid or in solution)

to minimize exposure and associated risks.[2] The selection of PPE should be based on a

thorough risk assessment and your institution's safety plan.[4]
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PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes,

aerosols, and solid particulates

that can cause serious eye

irritation.[2]

Skin Protection

Nitrile gloves (double-gloving

recommended) and a

disposable lab coat.

To prevent skin contact.

Double-gloving provides an

extra layer of protection.[2]

Respiratory Protection

NIOSH-approved N95

respirator or higher (e.g.,

P100).

Recommended when handling

the powdered form to prevent

the inhalation of fine particles.

[2]

Lab Attire
Long pants and closed-toe

shoes.

Standard laboratory practice to

protect against accidental

spills.[2]

Operational Plan: Handling Procedures
All handling of MTHFD2-IN-4 must be conducted with strict adherence to the following

procedures to ensure a safe laboratory environment.

Engineering Controls
Chemical Fume Hood: When handling the solid powder, use a chemical fume hood or a

powder containment hood to minimize the risk of inhalation and contamination.[2]

Ventilation: For procedures involving solutions with a lower risk of aerosolization, a well-

ventilated area is required. A chemical fume hood is recommended for any procedure with a

higher risk of generating aerosols (e.g., vortexing, sonicating).[2]

Handling the Solid Compound
The workflow below outlines the mandatory steps for safely weighing and reconstituting

powdered MTHFD2-IN-4.
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Handling Solid MTHFD2-IN-4

Step 1: Prepare Work Area
- Don appropriate PPE

- Set up in a chemical fume hood

Step 2: Weigh Compound
- Use a calibrated balance

- Handle with care to avoid dust

Step 3: Reconstitute
- Add solvent slowly

- Cap and mix gently (vortex/sonicate if needed)

Step 4: Clean Up
- Decontaminate surfaces

- Dispose of contaminated materials as hazardous waste

Click to download full resolution via product page

Caption: Workflow for handling solid MTHFD2-IN-4.

Handling the Compound in Solution
Once MTHFD2-IN-4 is in solution, the following procedural steps must be followed.
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Handling MTHFD2-IN-4 Solution

Step 1: Don PPE
- Lab coat, nitrile gloves, safety goggles

Step 2: Aliquot/Transfer
- Work in a well-ventilated area or fume hood

- Use appropriate pipettes

Step 3: Use in Experiment
- Follow specific experimental protocol

Step 4: Post-Procedure
- Dispose of liquid waste in hazardous waste container

- Clean work area

Click to download full resolution via product page

Caption: Workflow for handling MTHFD2-IN-4 in solution.

First Aid Procedures
In case of accidental exposure, follow these immediate first aid measures.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15623325?utm_src=pdf-body-img
https://www.benchchem.com/product/b15623325?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15623325?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.[2][5]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes.[6] Seek medical attention if irritation

occurs or persists.[5]

Inhalation

Remove to fresh air.[6] If not breathing, give

artificial respiration.[6] If breathing is difficult,

give oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting.[7] Clean mouth with

water and drink plenty of water afterwards.[6]

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Disposal Plan
Proper waste management is a critical component of responsible laboratory practice.[3] All

chemical waste must be disposed of through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste contractor.[3] Never dispose of MTHFD2-IN-
4 or its containers in the regular trash or down the drain.[3]

Step-by-Step Disposal Procedures
Segregation: Keep all waste containing MTHFD2-IN-4 separate from other waste streams.

Containers: Use designated, labeled, and leak-proof hazardous waste containers.[3] Ensure

containers are kept securely closed except when adding waste.[3]

Labeling: Immediately label all waste containers with:

The full chemical name: "MTHFD2-IN-4" (avoid abbreviations).[3]
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The words "Hazardous Waste".

Appropriate hazard pictograms.[3]

The Principal Investigator's name, lab room number, and contact information.[3]

Sharps: Dispose of all contaminated sharps (e.g., pipette tips, needles) in a designated,

puncture-proof sharps container.[3]

Storage: Store hazardous waste in a designated satellite accumulation area within the

laboratory.[3] Use secondary containment to contain any potential leaks or spills.[3]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from MTHFD2-IN-4 experiments.
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Waste Generated

Contaminated with
MTHFD2-IN-4?

Is it a sharp?

Yes

Dispose in
Regular Trash

No

Is it liquid?

No

Dispose in
Puncture-Proof

Sharps Container

Yes

Dispose in Labeled
Liquid Hazardous
Waste Container

Yes

Dispose in Labeled
Solid Hazardous
Waste Container

No

Click to download full resolution via product page

Caption: Decision workflow for the disposal of MTHFD2-IN-4 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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